Cas no 2877751-47-6 (6-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyridine-2-carbonitrile)

• Product Name: 6-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyridine-2-carbonitrile
• CAS No: 2877751-47-6
• MF: C₁₃H₁₂BrN₅
• MW: 318.171880722046
• CID: 5331329
• PubChem ID: 165434554
• Update Time: 2025-06-23

6-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• F6677-3785
• AKOS040859144
• 6-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyridine-2-carbonitrile
• 2877751-47-6
• 6-[3-[(4-Bromo-1H-pyrazol-1-yl)methyl]-1-azetidinyl]-2-pyridinecarbonitrile

• Inchi： 1S/C13H12BrN5/c14-11-5-16-19(9-11)8-10-6-18(7-10)13-3-1-2-12(4-15)17-13/h1-3,5,9-10H,6-8H2
• InChI Key： KYTVDWVAYBXRRS-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC(N2CC(CN3C=C(Br)C=N3)C2)=CC=C1

Computed Properties

• Exact Mass: 317.02761g/mol
• Monoisotopic Mass: 317.02761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.7Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 511.0±40.0 °C(Predicted)
• pka: 1.51±0.19(Predicted)

Additional information on 6-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyridine-2-carbonitrile

Introduction to Compound with CAS No. 2877751-47-6 and Product Name: 6-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyridine-2-carbonitrile

The compound with the CAS number 2877751-47-6 and the product name 6-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyridine-2-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple heterocyclic rings, including a pyridine ring and a brominated pyrazole moiety, suggests a high degree of structural complexity that may contribute to unique pharmacological properties.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The pyridine core is a well-known pharmacophore found in numerous bioactive molecules, while the azetidine ring introduces flexibility and potential for further derivatization. The 4-bromo-1H-pyrazole substituent is particularly noteworthy, as brominated pyrazoles have been extensively studied for their role in modulating various biological pathways. This combination of structural elements makes the compound a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a scaffold for the development of new therapeutic agents. The carbonitrile group at the 2-position of the pyridine ring adds another layer of functionality, which could be exploited to enhance binding affinity or metabolic stability. Such structural features are often critical in determining the efficacy and safety of a drug candidate. The bromo-pyrazole moiety, in particular, has been shown to interact with specific biological targets, making it an attractive component for medicinal chemists.

Recent studies have highlighted the importance of heterocyclic compounds in addressing various diseases, including cancer, inflammation, and infectious disorders. The azetidine ring, for instance, has been incorporated into several lead compounds that have advanced into clinical trials due to its ability to modulate enzyme activity and receptor binding. Similarly, the pyridine-carbonitrile structure has demonstrated promise in inhibiting kinases and other enzymes involved in disease pathways. The compound with CAS No. 2877751-47-6 leverages these known pharmacological properties while introducing novel structural motifs that may enhance its therapeutic profile.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 4-bromo-1H-pyrazole substituent is particularly challenging due to its sensitivity to reaction conditions. However, advances in synthetic methodologies have made it possible to achieve this transformation with greater efficiency and selectivity. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the desired molecular framework.

Once synthesized, the compound can be subjected to rigorous pharmacological testing to evaluate its biological activity. Initial studies may focus on assessing its interaction with target enzymes or receptors using computational modeling and experimental techniques such as surface plasmon resonance (SPR) or X-ray crystallography. These studies can provide valuable insights into its mechanism of action and potential therapeutic applications.

The carbonitrile group, while offering structural advantages, also presents challenges in terms of metabolic stability and solubility. Strategies such as derivatization or prodrug formation may be employed to improve these properties without compromising biological activity. Additionally, the bromo-pyrazole moiety could serve as a handle for further functionalization, allowing chemists to explore new analogs with enhanced potency or selectivity.

In conclusion, the compound with CAS No. 2877751-47-6 represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, including the pyridine-carbonitrile core, azetidine ring, and 4-bromo-1H-pyrazole substituent, make it a promising scaffold for drug development. With ongoing research focused on optimizing synthesis and evaluating biological activity, this compound holds great potential for addressing unmet medical needs.